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Introduction

CM-1758 is a novel small molecule inhibitor of histone deacetylases (HDACS), a class of
enzymes that play a critical role in the epigenetic regulation of gene expression. By removing
acetyl groups from lysine residues on both histone and non-histone proteins, HDACs can alter
chromatin structure and the function of key cellular proteins, thereby influencing a wide range
of biological processes, including cell cycle progression, differentiation, and apoptosis.
Dysregulation of HDAC activity is a hallmark of many cancers, making them a compelling target
for therapeutic intervention. CM-1758 has demonstrated potent anti-tumor activity in preclinical
models of hematological and solid tumors, primarily by inducing myeloid differentiation in acute
myeloid leukemia (AML) and exhibiting cytotoxic/cytostatic effects in bladder cancer. This
document provides a comprehensive technical overview of CM-1758, summarizing its known
biological activities, mechanism of action, and relevant experimental data and protocols.

Physicochemical Properties
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Property Value

CAS Number 2256079-39-5
Molecular Formula C28H32N605
Molecular Weight 532.59 g/mol

Biological Activity and Quantitative Data

CM-1758 is a potent, selective pan-HDAC inhibitor with demonstrated activity against multiple
HDAC isoforms. Its primary mechanism of action involves the inhibition of HDAC enzymatic
activity, leading to the hyperacetylation of histone and non-histone proteins.

In Vitro HDAC Inhibitory Activity

The inhibitory activity of CM-1758 against various HDAC isoforms has been characterized,
revealing a preference for class | and some class IIb HDACs.

Target IC50 (nM) Reference
HDAC1 43-5 [1][2]
HDAC6 126 2]

HDAC? 120 [1]
HDAC10 29 [1]
HDAC11 599.8 [1]

In Vitro Anti-Tumor Activity

CM-1758 has shown significant anti-proliferative and differentiation-inducing effects in various
cancer cell lines.
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Cell Line Type

IC50 /
Concentration

Effect

Key Findings Reference

Bladder Cancer

Cytotoxic/Cytost
_ 0.33-4.8 uM
atic

Induces profound
changes in the
transcriptomic

profile related to 2l
tumor cell

aggressiveness.

Acute Myeloid
Leukemia (AML)

Myeloid Low non-

Differentiation cytotoxic doses

Promotes

myeloid

differentiation

across all AML
subtypes,

associated with H
enhanced

expression of

key transcription

factors.

In Vivo Data

Preclinical in vivo studies have demonstrated the anti-tumor efficacy of CM-1758.

Animal Model Cancer Type Dosing Key Outcomes Reference
Significant
inhibition of

Rag2-/- yc-/- ) tumor growth

) ) Acute Myeloid 10 mg/kg ] )
mice with AML ) ) ] and induction of [1]
Leukemia (AML) (intraperitoneal) )
xenografts myeloid

differentiation in

treated tumors.

Pharmacokinetic Properties
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Parameter Value Species Dosing Reference

10 mg/kg
Clearance 0.26 L/h Mouse , _ [1]
(intraperitoneal)

Mechanism of Action and Signaling Pathways

CM-1758 exerts its biological effects through the inhibition of HDACs, leading to the
accumulation of acetylated lysine residues on histone and non-histone proteins. This alteration
in the cellular acetylome has profound effects on gene expression and protein function.

A key aspect of CM-1758's mechanism is its impact on the enhancer-promoter chromatin
regulatory complex. By inducing hyperacetylation, CM-1758 modulates the function of non-
histone proteins, including bromodomain-containing proteins (e.g., BRD4), which are "readers”
of acetylated lysine marks. This modulation is critical for enhancing the expression of key
transcription factors that drive myeloid differentiation in AML.

The proposed signaling pathway is as follows: CM-1758 inhibits HDAC activity, leading to
increased acetylation of histones and non-histone proteins within the enhancer-promoter
complex. This hyperacetylation serves as a binding platform for bromodomain proteins, which
in turn recruit transcriptional machinery to the promoters of target genes, leading to their
expression. In the context of AML, this results in the expression of transcription factors
essential for myeloid differentiation.

Signaling Pathway Diagram

CM-1758

Click to download full resolution via product page

Caption: Proposed mechanism of CM-1758-induced myeloid differentiation.

Experimental Protocols
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Detailed experimental protocols for the synthesis and specific biological assays for CM-1758
have not been fully disclosed in the public domain. The following are representative protocols
based on standard methodologies for the types of experiments cited in the literature for CM-

1758.

Chemical Synthesis

The detailed chemical synthesis route for CM-1758 (CAS 2256079-39-5) has not been
published.

In Vitro HDAC Inhibition Assay (Fluorometric)

This protocol outlines a general procedure for measuring the inhibition of HDAC activity.
* Reagent Preparation:

o Prepare Assay Buffer (e.g., 50 mM Tris-HCI, pH 8.0, 137 mM NaCl, 2.7 mM KCI, 1 mM
MgCl2).

o Dilute recombinant human HDAC enzyme to the desired concentration in Assay Buffer.

o Prepare a fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC) stock solution in DMSO
and dilute in Assay Buffer.

o Prepare a stock solution of CM-1758 in DMSO and perform serial dilutions.

o Prepare a developer solution containing a protease (e.g., trypsin) and a positive control
HDAC inhibitor (e.g., Trichostatin A) in Assay Bulffer.

e Assay Procedure:

o

In a 96-well black plate, add the serially diluted CM-1758 or vehicle control (DMSO).

[¢]

Add the diluted HDAC enzyme to each well.

Incubate for 10 minutes at 37°C.

o

o

Initiate the reaction by adding the HDAC substrate.
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Incubate for 30-60 minutes at 37°C.

[e]

(¢]

Stop the reaction and develop the fluorescent signal by adding the developer solution.

Incubate for 15 minutes at 37°C.

[¢]

[¢]

Measure fluorescence (e.g., EX'Em = 360/460 nm) using a microplate reader.

o Data Analysis:

o Calculate the percentage of inhibition for each concentration of CM-1758 relative to the
vehicle control.

o Determine the IC50 value by fitting the data to a dose-response curve.

Cell-Based Myeloid Differentiation Assay (Flow
Cytometry)

This protocol describes the assessment of myeloid differentiation in AML cells by measuring the
expression of the surface marker CD11b.

e Cell Culture and Treatment:
o Culture AML cell lines (e.g., HL-60, ML-2) in appropriate media.
o Seed cells at a suitable density in a multi-well plate.

o Treat cells with various concentrations of CM-1758 or vehicle control (DMSO) for 48-96
hours.

e Antibody Staining:
o Harvest the cells and wash with ice-cold PBS containing 2% FBS (FACS Buffer).
o Resuspend the cells in FACS Buffer.

o Add a fluorescently conjugated anti-human CD11b antibody (and an appropriate isotype
control in a separate tube).
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o Incubate for 30 minutes at 4°C in the dark.

o Wash the cells twice with FACS Buffer.

e Flow Cytometry Analysis:
o Resuspend the cells in FACS Buffer.
o Acquire data on a flow cytometer, collecting a sufficient number of events.

o Analyze the data using appropriate software to determine the percentage of CD11b-
positive cells.

In Vivo AML Xenograft Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of CM-1758 in
a mouse xenograft model of AML.

e Animal Model:
o Use immunodeficient mice (e.g., Rag2-/- yc—/-) to prevent graft rejection.
o House animals under specific pathogen-free conditions.

e Tumor Cell Implantation:
o Culture human AML cells (e.g., ML-2, MV4-11).

o Inject a defined number of cells (e.g., 5 x 1076) subcutaneously or intravenously into the

mice.
e Drug Administration:

o Once tumors are established (for subcutaneous models) or engraftment is confirmed (for
intravenous models), randomize mice into treatment and control groups.

o Administer CM-1758 (e.g., 10 mg/kg) or vehicle control via the desired route (e.g.,
intraperitoneal injection) on a defined schedule.
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» Efficacy Assessment:

Monitor tumor volume (for subcutaneous models) using caliper measurements.

o

[¢]

Monitor animal body weight and overall health.

[¢]

For survival studies, monitor animals until a predefined endpoint is reached.

At the end of the study, tumors and relevant tissues can be harvested for further analysis

[e]

(e.g., immunohistochemistry for differentiation markers).

Experimental Workflow Diagram
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Caption: General workflow for in vivo efficacy studies of CM-1758 in AML xenograft models.

Conclusion

CM-1758 is a promising novel HDAC inhibitor with potent activity against AML and bladder
cancer in preclinical models. Its mechanism of action, centered on the induction of
hyperacetylation of histone and non-histone proteins within the enhancer-promoter regulatory
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complex, provides a strong rationale for its further development. The data summarized herein
supports its potential as a differentiation-based therapeutic agent. Further studies are
warranted to fully elucidate its therapeutic potential, including more detailed pharmacokinetic
and pharmacodynamic studies, and evaluation in a broader range of cancer models.

Disclaimer: This document is intended for research and informational purposes only. CM-1758
is a research chemical and is not for human use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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